Cas no 39528-62-6 (3-(4-tert-butylphenyl)-3-oxopropanenitrile)
39528-62-6 structure
Product Name:3-(4-tert-butylphenyl)-3-oxopropanenitrile
CAS No:39528-62-6
MF:C13H15NO
MW:201.264303445816
MDL:MFCD00179689
CID:55040
PubChem ID:2063293
Update Time:2025-04-18
3-(4-tert-butylphenyl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-(tert-Butyl)phenyl)-3-oxopropanenitrile
- 3-(4-tert-Butylphenyl)-3-oxopropanenitrile
- 4-tert-butylbenzoylacetonitrile
- SCHEMBL393300
- AKOS000206304
- EN300-08862
- MFCD00179689
- CS-0307850
- 39528-62-6
- F79416
- 3-(4-tert-butylphenyl)-3-oxo-propanenitrile
- 475270-04-3
- DTXSID30366222
- A824604
- FT-0657531
- (4-tert-Butylbenzoyl)acetonitrile
- SR-01000050001
- SR-01000050001-1
- Z55928936
- AB87845
- FT-0695645
- DB-316793
- 3-(4-tert-butylphenyl)-3-oxopropanenitrile
-
- MDL： MFCD00179689
- Inchi： 1S/C13H15NO/c1-13(2,3)11-6-4-10(5-7-11)12(15)8-9-14/h4-7H,8H2,1-3H3
- InChI Key： LKZFEKFWLCDIBF-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 201.11545
- Monoisotopic Mass: 201.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
3-(4-tert-butylphenyl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117559-5g |
3-(4-(tert-Butyl)phenyl)-3-oxopropanenitrile |
39528-62-6 | 95% | 5g |
$592.20 | 2023-09-02 | |
| TRC | B490885-50mg |
3-(4-tert-butylphenyl)-3-oxopropanenitrile |
39528-62-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B490885-100mg |
3-(4-tert-butylphenyl)-3-oxopropanenitrile |
39528-62-6 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B490885-500mg |
3-(4-tert-butylphenyl)-3-oxopropanenitrile |
39528-62-6 | 500mg |
$ 250.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03571-1g |
3-(4-(tert-Butyl)phenyl)-3-oxopropanenitrile |
39528-62-6 | - | 1g |
¥3338.0 | 2024-07-18 | |
| abcr | AB166975-1 g |
4-tert-Butylbenzoylacetonitrile, 96%; . |
39528-62-6 | 96% | 1 g |
€332.00 | 2023-07-20 | |
| abcr | AB166975-5 g |
4-tert-Butylbenzoylacetonitrile, 96%; . |
39528-62-6 | 96% | 5 g |
€947.00 | 2023-07-20 | |
| Fluorochem | 022388-1g |
4-tert-Butylbenzoylacetonitrile |
39528-62-6 | 96% | 1g |
￡194.00 | 2022-02-28 | |
| Fluorochem | 022388-5g |
4-tert-Butylbenzoylacetonitrile |
39528-62-6 | 96% | 5g |
￡594.00 | 2022-02-28 | |
| Advanced ChemBlocks | P38340-1G |
(4-tert-Butylbenzoyl)acetonitrile |
39528-62-6 | 95% | 1G |
$340 | 2023-09-15 |
3-(4-tert-butylphenyl)-3-oxopropanenitrile Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
39528-62-6 (3-(4-tert-butylphenyl)-3-oxopropanenitrile) Related Products
- 613-57-0(2-Naphthalenepropanenitrile,b-oxo-)
- 52449-33-9(Benzeneacetonitrile, 4-(2,2-dimethyl-1-oxopropyl)-)
- 821009-93-2(1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl-b-oxo-)
- 7391-28-8(4-Methylbenzoylacetonitrile)
- 6268-00-4(4-Oxo-2,4-diphenylbutanenitrile)
- 62071-27-6(Benzenepentanenitrile, d-oxo-a,b-diphenyl-)
- 53882-81-8(3-(3-Methylphenyl)-3-oxopropanenitrile)
- 614-16-4(3-oxo-3-phenyl-propanenitrile)
- 85692-25-7(3,5-dimethylbenzoylacetonitrile)
- 884504-20-5(3,4-dimethylbenzoylacetonitrile)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
